Cas no 25023-22-7 (methyl 2-(1H-imidazol-1-yl)acetate)

• Product Name: methyl 2-(1H-imidazol-1-yl)acetate
• CAS No: 25023-22-7
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD11183411
• CID: 1027610
• PubChem ID: 557332
• Update Time: 2025-07-24

methyl 2-(1H-imidazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1H-imidazol-1-yl)acetate
• 1H-Imidazole-1-acetic acid methyl ester
• Methyl 1h-imidazol-1-ylacetate
• METHYL 2-(1-IMIDAZOLYL)ACETATE
• Methyl 2-(Imidazol-1-yl)acetate
• methyl 2-imidazol-1-ylacetate
• 1-(2-methoxy-2-oxoethyl)imidazole
• 1-(2-methoxy-2-oxyethyl)imidazole
• Imidazol-1-yl-acetic acid methyl ester
• methyl 2-(1H-1-imidazolyl)acetate
• methyl 2-imidazolylacetate
• Methyl imidazol-1-ylacetate
• Methyl imidazole-1-ylacetate
• 1H-Imidazole-1-acetic acid, methyl ester
• MENQOXBTQWXPJA-UHFFFAOYSA-N
• methyl imidazolyl acetate
• Methyl2-(1-Imidazolyl)acetate
• Methyl 1H-imidazol-1-ylacetate #
• methyl 2-(1H-imidazol-1-yl)acetate

• MDL： MFCD11183411
• Inchi： 1S/C6H8N2O2/c1-10-6(9)4-8-3-2-7-5-8/h2-3,5H,4H2,1H3
• InChI Key： MENQOXBTQWXPJA-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 140.05900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 0
• Topological Polar Surface Area: 44.1

Experimental Properties

• Melting Point: 57-61°C
• Flash Point: 124.6℃
• PSA: 44.12000
• LogP: 0.05610

methyl 2-(1H-imidazol-1-yl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(1H-imidazol-1-yl)acetate

Comprehensive Overview of Methyl 2-(1H-imidazol-1-yl)acetate (CAS No. 25023-22-7): Properties, Applications, and Industry Insights

Methyl 2-(1H-imidazol-1-yl)acetate (CAS No. 25023-22-7) is a versatile organic compound widely recognized for its unique chemical structure and broad applicability in pharmaceutical and agrochemical research. This ester derivative, featuring an imidazole ring, has garnered significant attention due to its role as a key intermediate in synthesizing bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this compound’s relevance continues to rise, aligning with trends in green chemistry and sustainable synthesis.

The compound’s molecular formula, C₆H₈N₂O₂, highlights its compatibility with catalytic reactions and bioconjugation techniques. Researchers frequently explore its utility in peptide mimetics and enzyme inhibitors, addressing contemporary challenges in targeted drug delivery. Recent studies emphasize its potential in cancer therapeutics, particularly in modulating protein-protein interactions, a hotspot in precision medicine.

From an industrial perspective, methyl 2-(1H-imidazol-1-yl)acetate is synthesized via esterification or N-alkylation routes, often optimized for low-waste production. Its stability under mild conditions makes it suitable for high-throughput screening (HTS) platforms, a topic frequently searched in AI-driven drug design forums. Environmental considerations, such as biodegradability and solvent-free synthesis, further enhance its appeal in regulatory-compliant workflows.

In agrochemical applications, this compound serves as a precursor for plant growth regulators and pesticide synergists. Its imidazole moiety contributes to systemic activity, a feature leveraged in sustainable agriculture solutions. As global interest shifts toward bio-based pesticides, CAS No. 25023-22-7 is increasingly cited in patents for eco-friendly formulations.

Analytical characterization of methyl 2-(1H-imidazol-1-yl)acetate typically involves HPLC, NMR, and mass spectrometry, techniques central to quality control protocols. Discussions on platforms like ResearchGate often highlight its spectral data interpretation, addressing common queries about peak assignment and impurity profiling.

Emerging trends also link this compound to material science, where its derivatives are explored for conductive polymers and coordination complexes. Such interdisciplinary applications resonate with searches for multi-functional chemicals, underscoring its adaptability beyond traditional domains.

In summary, methyl 2-(1H-imidazol-1-yl)acetate (CAS No. 25023-22-7) exemplifies the convergence of synthetic efficiency and functional diversity. Its alignment with industry 4.0 priorities—such as automated synthesis and data-driven optimization—positions it as a compound of enduring scientific and commercial value.